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Compound of Interest

Compound Name: A-800141

Cat. No.: B12997478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-800141 is a potent and selective, orally active inhibitor of Methionine Aminopeptidase 2

(MetAP2).[1][2][3] With an IC50 value of 12 nM for MetAP2, it demonstrates significantly

weaker activity against MetAP1 (IC50: 36 μM), highlighting its selectivity.[1][2] This compound

has garnered interest in the scientific community for its antiangiogenic and anticancer

properties, which have been observed in various xenograft tumor models. The inhibition of

MetAP2 by A-800141 disrupts the post-translational modification of nascent proteins, a critical

process for cell proliferation and angiogenesis, making it a valuable tool for research in

oncology and related fields.

Physicochemical Properties
A summary of the known physicochemical properties of A-800141 is presented in the table

below.
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Property Value Reference

Molecular Formula C19H25N3O4

Molecular Weight 359.42 g/mol

CAS Number 681245-85-2

Appearance Solid

IC50 (MetAP2) 12 nM

IC50 (MetAP1) 36 μM

Solubility
Quantitative data on the solubility of A-800141 in common laboratory solvents is crucial for the

preparation of stock solutions and experimental assays. The following table summarizes the

available solubility information.

Solvent Solubility Notes

DMSO ≥ 106 mg/mL (≥ 294.9 mM)

Use fresh, anhydrous DMSO

as it is hygroscopic and

absorbed moisture can reduce

solubility.

Ethanol ~25 mg/mL

Water Insoluble

It is always recommended to perform a small-scale solubility test before preparing large

quantities of stock solutions.

Preparation of A-800141
As of the latest available information, a detailed, publicly accessible, step-by-step synthesis

protocol for A-800141 is not available in the scientific literature or patent databases. For

research purposes, A-800141 is typically procured from commercial chemical suppliers.
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Protocol for Preparation of Stock Solutions

This protocol outlines the steps for preparing stock solutions of A-800141 for in vitro and in vivo

studies.

Materials:

A-800141 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

(Optional) Sonicator

Procedure:

Determine the Desired Concentration and Volume: Calculate the required mass of A-800141
based on the desired stock concentration (e.g., 10 mM, 50 mM) and final volume.

Weighing: Carefully weigh the calculated amount of A-800141 powder in a sterile

microcentrifuge tube or vial.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube containing the

A-800141 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution for 5-10 minutes in a water

bath.

Visually inspect the solution to ensure there are no visible particles.
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Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solutions at -20°C or -80°C for long-term stability.

Experimental Workflow for Stock Solution Preparation
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing A-800141 stock solutions.
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Mechanism of Action and Signaling Pathway
A-800141 exerts its biological effects through the selective inhibition of MetAP2. This enzyme

is responsible for the cleavage of the N-terminal methionine from nascent polypeptides, a

crucial step in protein maturation and function. The inhibition of MetAP2 by A-800141 leads to

a cascade of downstream effects that ultimately result in the suppression of angiogenesis and

tumor cell proliferation.

The binding of A-800141 to MetAP2 disrupts its catalytic activity, leading to the inhibition of

several key signaling pathways, including:

G protein signaling

SRC signaling

ARF signaling

Furthermore, the inhibition of MetAP2 has been shown to protect the Retinoblastoma protein

(Rb) and eukaryotic initiation factor 2 (eIF2) from phosphorylation. This stabilization of Rb and

eIF2 contributes to cell cycle arrest and the inhibition of protein synthesis, respectively.

Signaling Pathway of A-800141 (MetAP2 Inhibition)
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A-800141 Mechanism of Action
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Caption: A-800141 inhibits MetAP2, affecting multiple signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12997478#a-800141-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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